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N-(n-Butyl)deoxygalactonojirimycin (NB-DGJ) is an inhibitor of the glycolipid biosynthesis enzyme glucosylceramide synthase and the glycolipid catabolic enzymes glucocerebrosidase (GBA) and β-glucosidase 2 (GBA2). It also inhibits acid α-glucosidase, sucrase, maltase, and lactase. NB-DGJ (0.5-500 µM) reduces glycolipid levels in HL-60 and WEHI-3B cells. It decreases brain ganglioside levels in a Glb1-/- neonatal mouse model of GM1 gangliosidosis when administered intraperitoneally at doses of 600 and 1,200 mg/kg four times per day for three days. NB-DGJ (1-1,200 mg/kg per day for 35 days) increases testicular glucosylceramide levels in mice. NB-DGJ induces abnormal spermatid and acrosome formation, as well as reduces motility, in isolated mouse epididymal sperm when administered at doses of 15, 25, and 50 mg/kg per day. It also induces infertility, an effect that is revers...